1-isopentyl-2-((4-methoxyphenoxy)methyl)-1H-benzo[d]imidazole

• IUPAC Name: 2-[(4-methoxyphenoxy)methyl]-1-(3-methylbutyl)benzimidazole
• InChI: InChI=1S/C20H24N2O2/c1-15(2)12-13-22-19-7-5-4-6-18(19)21-20(22)14-24-17-10-8-16(23-3)9-11-17/h4-11,15H,12-14H2,1-3H3
• InChI Key: ITBFXPOYUPWYOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=CC=CC=C2N=C1COC3=CC=C(C=C3)OC
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Imidazole is a structure that, despite being small, has a unique chemical complexity.

Synthesis Analysis

Over the years, there have been a number of preparations published for the synthesis of imidazol-4-ones. These methodologies can be used to produce three C5-substitution patterns. The synthesis of imidazole derivatives often involves the reaction of glyoxal and formaldehyde in ammonia.

Molecular Structure Analysis

Imidazole is approximately planar. The maximum deviation from the least-squares imidazole plane, calculated for all non-H atoms is 0.006 (2) Å.

Chemical Reactions Analysis

The atmospheric oxidation mechanism of imidazole initiated by hydroxyl radicals is investigated via OH-addition and H-abstraction pathways.

Physical And Chemical Properties Analysis

Imidazole is a white solid, soluble in water and other polar solvents such as ethanol, chloroform, and pyridine.

Mechanism of Action

Imidazole-based compounds have been found to interact with a variety of targets, including Monomeric sarcosine oxidase, Nicotinate-nucleotide–dimethylbenzimidazole phosphoribosyltransferase, Myoglobin, Nitric oxide synthase, inducible, Adenylate kinase 2, mitochondrial, Serine/threonine-protein kinase pim-1, Isopentenyl-diphosphate Delta-isomerase, Alpha,alpha-trehalose-phosphate synthase [UDP-forming], Leukotriene A-4 hydrolase, Gephyrin, Acyl carrier protein, Sensor protein FixL, Cytochrome c, Circadian clock protein KaiB, Histidinol dehydrogenase, Acyl-CoA thioesterase I, A/G-specific adenine glycosylase, YopE regulator, Unconventional myosin-Ie, Meiotic recombination protein DMC1/LIM15 homolog, Guanine deaminase.

Safety and Hazards

Imidazole may form combustible dust concentrations in air. It is harmful if swallowed and causes severe skin burns and eye damage. It may cause respiratory irritation and may damage the unborn child.

Future Directions

Imidazole and its derivatives have a wide range of applications, including natural products, medicine, agriculture, and other applications. They are key components to functional molecules that are used in a variety of everyday applications. Therefore, the development of new imidazole-based compounds for various applications is a promising area of research.